![molecular formula C12H18ClNO2 B6225382 2-amino-3-[3-(propan-2-yl)phenyl]propanoic acid hydrochloride CAS No. 2768326-35-6](/img/no-structure.png)
2-amino-3-[3-(propan-2-yl)phenyl]propanoic acid hydrochloride
Overview
Description
2-amino-3-[3-(propan-2-yl)phenyl]propanoic acid hydrochloride, commonly known as Propan-2-ylphenylalanine hydrochloride, is an important organic compound used in a variety of scientific applications. It is widely used in the synthesis of pharmaceuticals and other compounds, and is also used in the study of biochemical and physiological effects.
Scientific Research Applications
Propan-2-ylphenylalanine hydrochloride is widely used in scientific research, particularly in the study of biochemical and physiological effects. It is used in the synthesis of pharmaceuticals and other compounds, and is also used in the study of biochemical and physiological effects. It is also used in the synthesis of peptides, proteins, and other biological molecules. Additionally, it is used in the study of enzyme kinetics, enzyme inhibition, and enzyme-catalyzed reactions.
Mechanism of Action
Propan-2-ylphenylalanine hydrochloride acts as a substrate for the enzyme trans-aminase, which catalyzes the transamination of amino acids. In this process, the trans-aminase enzyme catalyzes the transfer of an amino group from the propan-2-ylphenylalanine hydrochloride to a second molecule, resulting in the formation of a new molecule. This process is important for the synthesis of proteins and other biological molecules.
Biochemical and Physiological Effects
Propan-2-ylphenylalanine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on enzymes involved in the synthesis of proteins, and has also been shown to have an inhibitory effect on enzymes involved in the breakdown of proteins. Additionally, it has been shown to have an inhibitory effect on enzymes involved in the metabolism of carbohydrates. Additionally, it has been shown to have an inhibitory effect on enzymes involved in the metabolism of lipids.
Advantages and Limitations for Lab Experiments
Propan-2-ylphenylalanine hydrochloride is a useful compound for laboratory experiments due to its stability and low cost. Additionally, it is easily synthesized, and can be used in a variety of experiments. However, it is important to note that propan-2-ylphenylalanine hydrochloride can be toxic if ingested, and should be handled with caution. Additionally, it is important to note that propan-2-ylphenylalanine hydrochloride can be hazardous if it comes into contact with skin or eyes, and should be handled with appropriate safety precautions.
Future Directions
Propan-2-ylphenylalanine hydrochloride has a wide range of potential applications in the future. It could be used in the development of new pharmaceuticals and other compounds, as well as in the study of biochemical and physiological effects. Additionally, it could be used in the development of new enzymes, as well as in the study of enzyme kinetics, enzyme inhibition, and enzyme-catalyzed reactions. Additionally, it could be used in the development of new peptides, proteins, and other biological molecules. Finally, it could be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
Propan-2-ylphenylalanine hydrochloride can be synthesized through several methods, including the reaction of propan-2-ylphenylalanine with hydrochloric acid, the reaction of propan-2-ylphenylalanine with aqueous hydrochloric acid, and the reaction of propan-2-ylphenylalanine with anhydrous hydrochloric acid. In each of these methods, the compound is synthesized by the condensation of the propan-2-ylphenylalanine with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-[3-(propan-2-yl)phenyl]propanoic acid hydrochloride involves the reaction of 3-(propan-2-yl)benzaldehyde with nitromethane to form 3-(propan-2-yl)-2-nitropropene, which is then reduced to 3-(propan-2-yl)propionaldehyde. This aldehyde is then reacted with glycine to form the desired product, which is subsequently converted to its hydrochloride salt form.", "Starting Materials": [ "3-(propan-2-yl)benzaldehyde", "Nitromethane", "Sodium borohydride", "Glycine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 3-(propan-2-yl)benzaldehyde with nitromethane in the presence of a base such as sodium ethoxide to form 3-(propan-2-yl)-2-nitropropene.", "Step 2: Reduction of 3-(propan-2-yl)-2-nitropropene using sodium borohydride to form 3-(propan-2-yl)propionaldehyde.", "Step 3: Reaction of 3-(propan-2-yl)propionaldehyde with glycine in the presence of a base such as sodium hydroxide to form 2-amino-3-[3-(propan-2-yl)phenyl]propanoic acid.", "Step 4: Conversion of 2-amino-3-[3-(propan-2-yl)phenyl]propanoic acid to its hydrochloride salt form using hydrochloric acid." ] } | |
CAS RN |
2768326-35-6 |
Product Name |
2-amino-3-[3-(propan-2-yl)phenyl]propanoic acid hydrochloride |
Molecular Formula |
C12H18ClNO2 |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
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